Cas no 548-42-5 (Agroclavine)

• Product Name: Agroclavine
• CAS No: 548-42-5
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 368581
• PubChem ID: 73484
• Update Time: 2025-10-05

Agroclavine Chemical and Physical Properties

Names and Identifiers

• Ergoline,8,9-didehydro-6,8-dimethyl-
• AGROCLAVINE
• Indolo[4,3-fg]quinoline, 4,6,6a,7,8,10a-hexahydro-7,9-dimethyl-
• (-)-Agroclavine
• 6,8-Dimethyl-8,9-didehydro-ergolin
• 6,8-dimethyl-8,9-didehydro-ergoline
• 8,9-didehydro-6,8-dimethyl-ergolin
• 8,9-didehydro-6,8-dimethylergoline
• Agroclavin
• NSC 93132
• NCGC00163164-01
• Ergoline, 8,9-didehydro-6,8-dimethyl-
• UNII-A8SW57GO7T
• SCHEMBL183368
• Biomol-NT_000066
• (6aR,10aR)-7,9-dimethyl-4,6,6a,7,8,10a-hexahydroindolo[4,3-fg]quinoline
• NSC-93132
• Lopac-A-206
• C09023
• NSC93132
• 4-23-00-01623 (Beilstein Handbook Reference)
• (6aR,10aR)-7,9-Dimethyl-4,6,6a,7,8,10a-hexahydro-indolo[4,3-fg]quinoline
• CHEMBL449081
• Indolo(4,3-fg)quinoline, 4,6,6a,7,8,10a-hexahydro-7,9-dimethyl-
• CHEBI:2519
• 7,9-Dimethyl-4,6,6a,7,8,10a-hexahydro-indolo[4,3-fg]quinoline
• 548-42-5
• SMR000544202
• AGROCLAVINE [MI]
• NS00010530
• CCG-204223
• Lopac0_000128
• EU-0100128
• cid_73484
• XJOOMMHNYOJWCZ-UKRRQHHQSA-N
• BDBM50016490
• NCGC00015018-01
• MLS001216424
• CCRIS 2099
• A8SW57GO7T
• BPBio1_001357
• (6aR,10aR)-7,9-dimethyl-6,6a,8,10a-tetrahydro-4H-indolo[4,3-fg]quinoline
• BRN 0024966
• 8,9-Didehydro-6,8-dimethyl-ergoline
• Q4694226
• EINECS 208-947-3
• SR-01000075354-1
• SR-01000075354
• (2R,7R)-4,6-dimethyl-6,11-diazatetracyclo[7.6.1.0?,?.0??,??]hexadeca-1(15),3,9,12(16),13-pentaene
• 7,9-Dimethyl-4,6,6a,7,8,10a-hexahydro-indolo[4,3-fg]quinoline (Agroclavine)
• (5R,10R)-agroclavine
• 6,8-Dimethyl-8,9-didehydroergoline
• 7,9-dimethyl-6,6a,8,10a-tetrahydro-4H-indolo[4,3-fg]quinoline
• 8,8-dimethylergoline
• DTXSID10970144
• XJOOMMHNYOJWCZ-UHFFFAOYSA-N
• Indolo[4, 4,6,6a,7,8,10a-hexahydro-7,9-dimethyl-
• Ergoline,9-didehydro-6,8-dimethyl-
• BS-1242
• CHEMBL1999620
• 6,8-Dimethyl-8,9-didehydroergoline #
• Agroclavine I
• Agroclavine

• Inchi： 1S/C16H18N2/c1-10-6-13-12-4-3-5-14-16(12)11(8-17-14)7-15(13)18(2)9-10/h3-6,8,13,15,17H,7,9H2,1-2H3/t13-,15-/m1/s1
• InChI Key： XJOOMMHNYOJWCZ-UKRRQHHQSA-N
• SMILES： N1(C)CC(C)=C[C@@H]2C3C=CC=C4C=3C(=CN4)C[C@@H]12

Computed Properties

• Exact Mass: 238.14714
• Monoisotopic Mass: 238.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19
• XLogP3: 2.6

Experimental Properties

• Density: 1.161±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-208 °C (decomposition) (ethyl ether )
• Boiling Point: 370.93°C (rough estimate)
• Flash Point: 209.3°C
• Refractive Index: 1.5000 (estimate)
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• PSA: 19.03
• LogP: 3.00580
• Specific Rotation: D20 -155° (c = 0.9 in chloroform); D20 -182° (c = 0.5 in pyridine)

Agroclavine Security Information

• Hazard Category Code： R20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Clavines and derivatives

Additional information on Agroclavine

Agroclavine: A Comprehensive Overview

Agroclavine, also known by its CAS number 548-42-5, is a naturally occurring compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of alkaloids, is primarily found in certain fungal species and has been extensively studied for its biological activities. In this article, we will delve into the latest research findings, structural characteristics, and potential uses of Agroclavine.

The chemical structure of Agroclavine is quite intriguing. It consists of a tetramic acid skeleton, which is a characteristic feature of many bioactive compounds. This structure contributes to its ability to interact with various biological systems. Recent studies have highlighted the importance of the tetramic acid moiety in modulating enzyme activities, particularly in the context of protease inhibition. This makes Agroclavine a promising candidate for therapeutic applications, especially in conditions where protease activity plays a pivotal role, such as in inflammatory diseases or cancer.

One of the most exciting developments in the study of Agroclavine is its potential as an antimicrobial agent. With the rise of antibiotic resistance, there is an urgent need for novel compounds that can combat pathogens effectively. Research has shown that Agroclavine exhibits potent activity against a wide range of bacteria and fungi, including multidrug-resistant strains. This makes it a valuable addition to the arsenal of antimicrobial compounds currently under investigation.

In addition to its antimicrobial properties, Agroclavine has also been explored for its role in plant growth regulation. Studies have demonstrated that this compound can stimulate plant defense mechanisms and enhance resistance to environmental stressors such as drought and salinity. This dual functionality—simultaneously acting as an antimicrobial agent and a plant growth regulator—underscores the versatility of Agroclavine and opens up new avenues for its application in agriculture.

The synthesis and production of Agroclavine have also been subjects of intense research. Traditional extraction methods from fungal cultures are labor-intensive and yield limited quantities. To address this, scientists have developed innovative synthetic routes that allow for the scalable production of Agroclavine. These advancements not only ensure a steady supply of the compound but also pave the way for further modifications to enhance its bioactivity.

Another area where Agroclavine has shown promise is in the field of drug delivery systems. Its unique chemical properties make it an ideal candidate for designing nanoparticles or liposomes that can deliver therapeutic agents more effectively to target sites. Recent experiments have demonstrated that formulations incorporating Agroclavine exhibit improved pharmacokinetics and reduced side effects compared to conventional drug delivery methods.

Despite its numerous advantages, there are still challenges associated with the widespread use of Agroclavine. One major concern is its stability under different environmental conditions. Researchers are actively working on developing formulations that can maintain the integrity and efficacy of Agroclavine during storage and administration. Additionally, further clinical trials are needed to fully understand its safety profile and optimal dosing regimens.

In conclusion, Agroclavine (CAS No 548-42-5) is a multifaceted compound with immense potential across various domains, including medicine, agriculture, and biotechnology. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unfold, we can expect even more groundbreaking discoveries that will solidify its role as an essential compound in modern science.